6-[5-(5-fluoropyridine-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

• IUPAC Name: (5-fluoropyridin-3-yl)-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C18H18FN7O/c1-24-10-23-15-16(24)21-9-22-17(15)25-5-12-7-26(8-13(12)6-25)18(27)11-2-14(19)4-20-3-11/h2-4,9-10,12-13H,5-8H2,1H3
• InChI Key: ZKYOJDDRWXZNGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5=CC(=CN=C5)F
• Molecular Formula: C18H18FN7O
• Molecular Weight: 367.4 g/mol
• CAS No.: 2640951-50-2

Description

This compound features a purine core (9-methyl-9H-purine) linked to a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety via a 6-position bond. The pyrrolo-pyrrole system is further substituted at the 5-position with a 5-fluoropyridine-3-carbonyl group. This structural complexity confers unique physicochemical properties, including moderate polarity due to the fluoropyridine and carbonyl groups, and enhanced rigidity from the bicyclic framework.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of purine derivatives in cancer therapy. The compound's structure may inhibit specific pathways involved in tumor growth. For instance, research indicates that similar compounds can act as inhibitors of kinases involved in cancer proliferation.

Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that purine analogs can effectively inhibit cancer cell lines, suggesting a pathway for the development of targeted cancer therapies using derivatives like 6-[5-(5-fluoropyridine-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine.

Antiviral Properties

The compound's purine base may also exhibit antiviral properties by mimicking nucleotides and interfering with viral replication processes. This application is particularly relevant for developing treatments for viral infections.

Case Study : Research has shown that purine derivatives can inhibit viral enzymes, which are crucial for viral replication. For example, compounds similar to this one have been studied for their effectiveness against HIV and Hepatitis C viruses.

Neurological Disorders

There is growing interest in the role of purines in neurobiology. The compound could potentially modulate adenosine receptors, which are implicated in various neurological disorders such as Alzheimer's disease and Parkinson's disease.

Case Study : A study published in Neuropharmacology explored how purine analogs can influence neuroprotective pathways, suggesting a therapeutic role for compounds like 6-[5-(5-fluoropyridine-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine in neurodegenerative diseases.

Data Table: Comparison of Biological Activities

Activity Type	Compound Class	Mechanism of Action	References
Anticancer	Purine Derivatives	Kinase inhibition	,
Antiviral	Nucleotide Mimics	Viral enzyme inhibition
Neuroprotective	Purines	Adenosine receptor modulation

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table highlights key structural differences and inferred functional implications between the target compound and analogs from :

Compound	Core Structure	Substituent	Molecular Weight (g/mol)	Key Features
Target Compound	9-Methylpurine + octahydropyrrolo-pyrrole	5-Fluoropyridine-3-carbonyl at 5-position	~434.4 (estimated)	Fluorine enhances electronegativity; carbonyl may improve target binding
Compound 4 (CAS 2741914-16-7)	9-Ethylpurine + octahydropyrrolo-pyrrole	Sulfonylbenzonitrile at 5-position	~480.5	Sulfonyl group increases hydrophilicity; benzonitrile may enhance π-π stacking
Compound 5 (CAS 2640862-67-3)	9-Methylpurine + octahydropyrrolo-pyrrole	(3,5-Difluorophenyl)methanesulfonyl at 5-position	~500.4	Difluorophenyl group adds steric bulk; sulfonyl improves metabolic stability

Key Observations:

In contrast, Compound 4’s sulfonylbenzonitrile substituent increases hydrophilicity, which may reduce bioavailability but improve solubility .

Steric and Electronic Modifications :

• Compound 5’s (3,5-difluorophenyl)methanesulfonyl group adds significant steric bulk, which could hinder binding to shallow enzyme pockets. The target compound’s smaller fluoropyridine-carbonyl group likely reduces steric hindrance while maintaining electronic effects critical for interactions with active sites .

Research Findings and Limitations

• Crystallographic Data: No crystallographic data for the target compound are available in the provided evidence. However, tools like SHELXL () and ORTEP-3 () are widely used for resolving complex heterocyclic structures, implying that such analyses could clarify its conformational preferences .

• Biological Activity Gaps : The evidence lacks explicit pharmacological data for the target compound. By analogy, Compound 5’s difluorophenyl-sulfonyl group is associated with prolonged half-life in related kinase inhibitors, suggesting that the target’s fluoropyridine-carbonyl group might trade metabolic stability for improved binding kinetics .

Preparation Methods

Bromination-Fluorination via Blaz-Schiemann Reaction

The patent CN102898358A details a two-step bromination-fluorination protocol for converting aminopyridines to fluoropyridines:

• Bromination :

  • Substrate : 3-Amino-6-picoline or analogous aminopyridines.

  • Reagent : Tribromophosphorus (PBr3) in acetonitrile at 110–130°C.

  • Yield : 91–93% for 2-bromo-6-methyl-5-nitro pyridine derivatives.

• Fluorination :

  • Conditions : Diazotization with NaNO2/HBF4 followed by thermal decomposition.

  • Key Advantage : Avoids harsh fluorinating agents like HF or DAST.

Table 1: Bromination-Fluorination Optimization

Step	Reagents	Temperature	Yield (%)
Bromination	PBr3, CH3CN	110–130°C	91–93
Fluorination	NaNO2, HBF4, Δ	100–120°C	85–88

Assembly of Octahydropyrrolo[3,4-c]Pyrrole-Purine Intermediate

Bicyclic Amine Synthesis

The bicyclic amine is constructed via a [3+2] cycloaddition or reductive amination. A representative protocol from Ambeed (CAS 82671-06-5) involves:

• Starting Material : 2,6-Dichloro-5-fluoronicotinic acid.

• Coupling Agent : Tetrahydro-2H-pyran-4-amine hydrochloride.

• Conditions : Microwave irradiation (130°C, 21h) with diisopropylethylamine in acetonitrile.

• Yield : 39% after reverse-phase chromatography.

Purine Functionalization

The 9-methylpurine group is introduced via nucleophilic aromatic substitution:

• Reagents : 9-Methyl-9H-purine-6-amine, K2CO3, DMF.

• Key Observation : Microwave-assisted reactions reduce side product formation compared to thermal heating.

Final Coupling and Characterization

Amide Bond Formation

The fluoropyridine carbonyl unit is coupled to the bicyclic amine via:

• Activation : HATU or EDCI/HOBt in DCM/DMF.

• Base : DIPEA or NMM.

• Yield : 60–75% (estimated from analogous structures in).

Purification and Analysis

• Chromatography : Reverse-phase C-18 silica with water/acetonitrile gradients.

• Spectroscopy :

  • 1H NMR : Distinct signals for purine (δ 8.2–8.4 ppm) and fluoropyridine (δ 7.8–8.0 ppm).

  • LRMS : m/z 367.4 [M+H]+.

Challenges and Optimization Strategies

• Regioselectivity in Fluorination : Competing fluorination at C-2 vs. C-5 is mitigated by electron-withdrawing groups (e.g., nitro) during bromination.

• Bicyclic System Stability : Acidic conditions during coupling risk ring-opening; neutral pH and low temperatures (<40°C) are critical.

• Scale-Up Limitations : Microwave protocols face throughput constraints; flow chemistry adaptations are under investigation .

Q & A

Basic: What synthetic methodologies are commonly employed to prepare fluoropyridine-pyrrolo-pyrrolidine derivatives?

Answer:
Synthesis typically involves multi-step routes, such as:

• Amide coupling : Reaction of fluoropyridine carboxylic acids with pyrrolo-pyrrolidine amines under reflux in methanol or ethanol, often using catalytic acids (e.g., p-toluenesulfonic acid) to accelerate coupling .
• Cyclization strategies : Base-assisted cyclization (e.g., using ammonia or amines in DMF/ethanol mixtures) to form the octahydropyrrolo[3,4-c]pyrrole core .
• Purification : Crystallization from ethanol-DMF or column chromatography (silica gel, hexane/ethyl acetate gradients) to isolate high-purity products .

Advanced: How can reaction conditions be optimized to improve yields of fluorinated intermediates?

Answer:
Key parameters include:

• Temperature control : Prolonged reflux (6–8 hours vs. 3 hours) enhances conversion in cyclization steps (e.g., 71% vs. 65% yield for analogous compounds) .
• Solvent selection : Polar aprotic solvents (DMF, methanol) improve solubility of fluorinated intermediates, while ethanol facilitates crystallization .
• Catalyst screening : Acidic conditions (p-TSA) reduce reaction times in amine coupling steps .

Basic: What spectroscopic techniques are critical for structural validation?

Answer:

• NMR : $^1$H and $^{13}$C NMR confirm regiochemistry of the fluoropyridine and pyrrolo-pyrrolidine moieties (e.g., distinguishing carbonyl vs. amine protons) .
• FTIR : Peaks at 1650–1700 cm$^{-1}$ verify carbonyl groups, while 3300–3500 cm$^{-1}$ indicate NH stretches in the pyrrolidine ring .
• HRMS : Accurate mass analysis (e.g., ±0.001 Da tolerance) confirms molecular formula and detects impurities .

Advanced: How can contradictory NMR data between synthetic batches be resolved?

Answer:

• Solvent standardization : Ensure consistent deuterated solvents (e.g., DMSO-d6 vs. CDCl3) to avoid peak shifts .
• Dynamic effects : Analyze variable-temperature NMR to detect conformational flexibility in the octahydropyrrolo-pyrrolidine system .
• Impurity profiling : Use 2D NMR (COSY, HSQC) to distinguish diastereomers or byproducts from the target compound .

Advanced: What computational approaches predict binding affinity with kinase targets?

Answer:

• Docking studies : Use software like AutoDock Vina with crystal structures (e.g., PDB: 9T6) to model interactions between the purine core and ATP-binding pockets .
• MD simulations : Assess stability of fluoropyridine-pyrrolidine conformers in aqueous environments (e.g., 100-ns simulations in GROMACS) .
• QSAR modeling : Correlate substituent electronegativity (e.g., 5-fluoro vs. 5-chloro) with inhibitory activity against kinases .

Basic: What purification methods are effective for isolating this compound?

Answer:

• Crystallization : Ethanol-DMF mixtures achieve >95% purity for fluorinated derivatives .
• Column chromatography : Use silica gel with gradient elution (hexane:ethyl acetate 3:1 to 1:2) to separate polar byproducts .
• HPLC : Reverse-phase C18 columns (acetonitrile/water + 0.1% TFA) resolve stereoisomers .

Advanced: How does fluorination at the pyridine-3-position impact pharmacokinetics?

Answer:

• Metabolic stability : Fluorine reduces CYP450-mediated oxidation, extending half-life (e.g., t1/2 increased by 2× in rat plasma vs. non-fluorinated analogs) .
• Solubility : LogP increases by ~0.5 units due to fluorine’s hydrophobicity, requiring formulation adjustments (e.g., PEG-based carriers) .
• Permeability : Fluorine’s electronegativity enhances passive diffusion across lipid membranes (Caco-2 assay Papp >1 × 10$^{-6}$ cm/s) .

Advanced: How to design SAR studies for substituents on the purine ring?

Answer:

• Substituent variation : Synthesize analogs with methyl, methoxy, or aryl groups at C9 (purine) and compare IC50 values in kinase assays .
• Bioisosteric replacement : Replace 9-methyl with cyclopropyl or trifluoromethyl groups to assess steric/electronic effects .
• Activity cliffs : Identify abrupt changes in potency (e.g., 10× difference) using molecular docking and free-energy perturbation (FEP) calculations .

Basic: What parameters are critical during scale-up from milligram to gram quantities?

Answer:

• Exotherm management : Use jacketed reactors to control temperature during exothermic steps (e.g., cyclization) .
• Catalyst recovery : Immobilize acidic catalysts (e.g., Amberlyst-15) for reuse in coupling reactions .
• Safety protocols : Monitor fluorine gas release during high-temperature steps with FTIR gas sensors .

Advanced: How to address conflicting bioactivity data across assay platforms?

Answer:

• Assay standardization : Normalize results using positive controls (e.g., staurosporine for kinase inhibition) across cell-free vs. cell-based assays .
• Redox interference : Test for false positives in fluorogenic assays using antioxidants (e.g., 1 mM DTT) .
• Orthogonal validation : Confirm hits with SPR (surface plasmon resonance) for direct binding kinetics .